2,4-Difluoro-5-methoxybenzoic acid

• IUPAC Name: 2,4-difluoro-5-methoxybenzoic acid
• InChI: InChI=1S/C8H6F2O3/c1-13-7-2-4(8(11)12)5(9)3-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key: WVBRQDLGWAGFKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)O)F)F
• Molecular Formula: C8H6F2O3
• Molecular Weight: 188.13 g/mol

Description

2,4-Difluoro-5-methoxybenzoic acid is a chemical compound with the molecular weight of 188.13. It is used as a pharmaceutical intermediate.

Molecular Structure Analysis

The InChI code for 2,4-Difluoro-5-methoxybenzoic acid is 1S/C8H6F2O3/c1-13-7-2-4 (8 (11)12)5 (9)3-6 (7)10/h2-3H,1H3, (H,11,12). The molecular conformation, vibrational, and electronic transition analysis of a similar compound, 2,4-difluorobenzoic acid, has been investigated by experimental techniques (FT-IR, FT-Raman, and UV) and quantum chemical calculations.

Physical And Chemical Properties Analysis

2,4-Difluoro-5-methoxybenzoic acid is a solid at room temperature. It has a molecular weight of 188.13. The compound is not likely to be mobile in the environment due to its low water solubility.

Scientific Research Applications

Synthesis and Material Science Applications

2,4-Difluoro-5-methoxybenzoic acid serves as a key intermediate in the synthesis of various compounds. For example, it is used in the practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid, a crucial intermediate for antimicrobial 3-quinolinecarboxylic acid drugs. This synthesis involves a series of reactions including nitration, esterification, and hydrolysis, achieving a 70% overall yield (Zhang et al., 2020). Similarly, its derivative, 2,4,5-trifluorobenzoic acid, is valuable in the pharmaceutical industry and material science. A continuous microflow process for its synthesis has been reported, showcasing its application in advanced manufacturing techniques (Deng et al., 2015).

Chemical Analysis and Spectroscopy

In the field of chemical analysis and spectroscopy, derivatives of 2,4-Difluoro-5-methoxybenzoic acid have been utilized. For example, 4-amino-5-chloro-2-methoxybenzoic acid, closely related to 2,4-Difluoro-5-methoxybenzoic acid, has been studied using FTIR, FT-Raman, UV, and NMR spectroscopy. This research provides insights into the molecule's structural characteristics and its electronic properties, including its first-order hyperpolarizability and HOMO–LUMO analysis (Poiyamozhi et al., 2012).

Pharmaceutical and Biological Applications

While there is limited direct research on 2,4-Difluoro-5-methoxybenzoic acid in pharmaceutical and biological applications, its derivatives and structurally similar compounds have been studied. For instance, compounds like 4-amino-3-(5-methoxybenzo[b]furan-2-yl) butanoic acid have been investigated for their antagonistic properties in the nervous system (Beattie et al., 1989). These studies indicate the potential of 2,4-Difluoro-5-methoxybenzoic acid derivatives in medicinal chemistry.

Environmental Chemistry

In environmental chemistry, derivatives of 2,4-Difluoro-5-methoxybenzoic acid have been examined for their interactions with environmental factors. For example, the generation and quenching of singlet molecular oxygen by compounds like methyl 2-methoxybenzoate have been studied, highlighting their potential as environmental dopant agents (Soltermann et al., 1995).

Safety And Hazards

The compound is classified under the GHS07 pictogram. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and using personal protective equipment.